Cas no 2138546-45-7 ((4-ethoxypiperidin-4-yl)methanol)

• Product Name: (4-ethoxypiperidin-4-yl)methanol
• CAS No: 2138546-45-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6264131
• PubChem ID: 165494721
• Update Time: 2025-05-23

(4-ethoxypiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethoxypiperidin-4-yl)methanol
• EN300-1143571
• 2138546-45-7

• Inchi： 1S/C8H17NO2/c1-2-11-8(7-10)3-5-9-6-4-8/h9-10H,2-7H2,1H3
• InChI Key： BLEKDIHQHNKTGZ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CO)CCNCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.5Ų

Additional information on (4-ethoxypiperidin-4-yl)methanol

(4-Ethoxypiperidin-4-yl)methanol

(4-Ethoxypiperidin-4-yl)methanol, also known by its CAS number 2138546-45-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and material science. The structure of (4-Ethoxypiperidin-4-yl)methanol consists of a piperidine ring with an ethoxy group attached at the 4-position and a hydroxymethyl group at the same position, making it a highly functionalized molecule.

The synthesis of (4-Ethoxypiperidin-4-yl)methanol involves a multi-step process that typically starts with the preparation of the piperidine ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in pharmaceuticals. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product.

One of the most promising applications of (4-Ethoxypiperidin-4-yl)methanol is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent bioactivity against various disease targets, including cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, (4-Ethoxypiperidin-4-yl)methanol has also found use in materials science. Its unique molecular structure allows it to act as a versatile building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. Recent studies have demonstrated its ability to enhance the mechanical properties of polymer composites, making it a valuable component in high-performance materials.

The environmental impact of (4-Ethoxypiperidin-4-yl)methanol has also been a topic of interest. Researchers have investigated its biodegradation patterns and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. According to a study published in Environmental Science & Technology, this compound exhibits low toxicity to aquatic organisms and can be effectively biodegraded under aerobic conditions.

In conclusion, (4-Ethoxypiperidin-4-yl)methanol (CAS No: 2138546-45-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies, has positioned it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.